![molecular formula C14H14N4O B2836251 6-Methyl-5-(2-phenylethyl)triazolo[1,5-a]pyrazin-4-one CAS No. 2415553-06-7](/img/structure/B2836251.png)
6-Methyl-5-(2-phenylethyl)triazolo[1,5-a]pyrazin-4-one
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Description
“6-Methyl-5-(2-phenylethyl)triazolo[1,5-a]pyrazin-4-one” is a complex organic compound. It belongs to the class of nitrogen-containing heterocycles, which are widely found in natural products, synthetic drugs, and functional materials . These compounds are the basic backbone of many physiologically active compounds and drugs .
Future Directions
The future directions for the research and development of “6-Methyl-5-(2-phenylethyl)triazolo[1,5-a]pyrazin-4-one” and similar compounds could include further exploration of their synthesis processes, investigation of their mechanisms of action, and evaluation of their pharmacological activities. In addition, more studies are needed to determine their physical and chemical properties, as well as their safety and hazards .
Properties
IUPAC Name |
6-methyl-5-(2-phenylethyl)triazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O/c1-11-10-18-13(9-15-16-18)14(19)17(11)8-7-12-5-3-2-4-6-12/h2-6,9-10H,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAMPAGSVJHMBAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=CN=N2)C(=O)N1CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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